Cas no 64201-64-5 (Quinoline, 1-oxide,hydrate (1:1))

Quinoline, 1-oxide,hydrate (1:1) structure
64201-64-5 structure
Product Name:Quinoline, 1-oxide,hydrate (1:1)
CAS No:64201-64-5
Molecular Formula:C9H7NO.H2O
Molecular Weight:163.17326
MDL:MFCD00149472
CID:505356
PubChem ID:24847482

Quinoline, 1-oxide,hydrate (1:1) Properties

Names and Identifiers

    • Quinoline, 1-oxide,hydrate (1:1)
    • 1-oxidoquinolin-1-ium,hydrate
    • Quinoline N-Oxide Hydrate
    • quinoline 1-oxide monohydrate
    • quinolinol,oxamethane
    • AKOS015855138
    • CUSWDTBBCIXCRB-UHFFFAOYSA-N
    • A834673
    • SCHEMBL5786021
    • FT-0640934
    • Quinoline N-oxide hydrate, 97%
    • CHEMBL4207687
    • Quinoline, 1-oxide, monohydrate
    • DTXSID30214411
    • QUINOLINE-N-OXIDEHYDRATE
    • 198878-42-1
    • quinoline 1-oxide hydrate
    • 64201-64-5
    • BS-23835
    • Quinoline N-oxide hydrate, purum, >=97.0% (HPLC)
    • Quinoline 1-oxide xhydrate
    • MFCD00149472
    • hydrate quinolin-1-ium-1-olate
    • quinoline N-oxide monohydrate
    • QUINOLINE-N-OXIDE HYDRATE
    • Quinoline, 1-oxide, hydrate
    • 1-oxidoquinolin-1-ium;hydrate
    • DB-054625
    • QUINOLINE-1-OXIDE HYDRATE
    • MDL: MFCD00149472
    • InChIKey: CUSWDTBBCIXCRB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H7NO.H2O/c11-10-7-3-5-8-4-1-2-6-9(8)10;/h1-7H;1H2
    • SMILES: C1=CC=C2C(=C1)C=CC=[N+]2[O-].O
    • BRN: 5989589

Computed Properties

  • Exact Mass: 163.06300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 163.063
  • Heavy Atom Count: 12
  • Complexity: 138
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 26.5A^2

Experimental Properties

  • LogP: 2.20400
  • PSA: 34.69000
  • Boiling Point: 299.9°C at 760 mmHg
  • Melting Point: 52-55 °C (lit.)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Color/Form: Solids.
  • Solubility: Not determined.
  • Sensitiveness: Hygroscopic

Quinoline, 1-oxide,hydrate (1:1) Security Information

  • RTECS:VC2340000
  • WGK Germany:3
  • Safety Term:S22;S24/25
  • Safety Instruction: S22; S24/25; S37/39; S26
  • Risk Phrases:R36/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Risk Phrases: 36/38
  • FLUKA BRAND F CODES:3-10

Quinoline, 1-oxide,hydrate (1:1) Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinoline, 1-oxide,hydrate (1:1) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003UK8-5g
QUINOLINE N-OXIDE HYDRATE
64201-64-5 97%
5g
$45.00
A2B Chem LLC
AB78776-1g
Quinoline n-oxide hydrate
64201-64-5 97%
1g
$19.00
Aaron
AR003USK-5g
Quinoline N-oxide hydrate
64201-64-5 97%
5g
$39.00 2025-02-10
Ambeed
A437968-500g
Quinoline-N-oxide hydrate
64201-64-5 98%
500g
$1219.0
Apollo Scientific
OR55323-5g
Quinoline N-oxide hydrate
64201-64-5
5g
£95.00 2023-08-31
Chemenu
CM411563-5g
QUINOLINE N-OXIDE HYDRATE
64201-64-5 95%+
5g
$82
eNovation Chemicals LLC
D963996-5g
QUINOLINE N-OXIDE HYDRATE
64201-64-5 97%
5g
$215 2022-05-25
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B25209-5g
Quinoline N-oxide hydrate, 97% (dry wt.), water ca 20%
64201-64-5 water ca 20%
5g
¥766.00 2023-03-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
Q160820-1g
Quinoline, 1-oxide,hydrate (1:1)
64201-64-5 97%
1g
¥249.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Q37340-5g
1-oxidoquinolin-1-ium,hydrate
64201-64-5
5g
¥289.0 2021-09-04

Quinoline, 1-oxide,hydrate (1:1) Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:64201-64-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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